Cas no 2228968-55-4 (5-bromo-2-methoxy-4-1-(methylamino)cyclopropylphenol)

• Product Name: 5-bromo-2-methoxy-4-1-(methylamino)cyclopropylphenol
• CAS No: 2228968-55-4
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 6196248
• PubChem ID: 165944493
• Update Time: 2025-05-20

5-bromo-2-methoxy-4-1-(methylamino)cyclopropylphenol Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-methoxy-4-1-(methylamino)cyclopropylphenol
• 5-bromo-2-methoxy-4-[1-(methylamino)cyclopropyl]phenol
• 2228968-55-4
• EN300-1923834

• Inchi： 1S/C11H14BrNO2/c1-13-11(3-4-11)7-5-10(15-2)9(14)6-8(7)12/h5-6,13-14H,3-4H2,1-2H3
• InChI Key： OPQDBGUJBNHDPF-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C1(CC1)NC)OC)O

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.5Ų

Additional information on 5-bromo-2-methoxy-4-1-(methylamino)cyclopropylphenol

5-Bromo-2-Methoxy-4-1-(Methylamino)Cyclopropylphenol: A Comprehensive Overview

5-Bromo-2-Methoxy-4-1-(Methylamino)Cyclopropylphenol, also known by its CAS number 2228968-55-4, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure, which combines a bromine atom, a methoxy group, and a cyclopropylmethylamino substituent on a phenol backbone. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents.

The structure of 5-Bromo-2-Methoxy-4-1-(Methylamino)Cyclopropylphenol is characterized by a phenolic ring with three substituents: a bromine atom at position 5, a methoxy group at position 2, and a cyclopropylmethylamino group at position 4. This arrangement creates a molecule with diverse functional groups, making it versatile for various chemical reactions and biological interactions. The presence of the cyclopropyl ring introduces strain into the molecule, which can enhance reactivity in certain contexts.

Recent research has focused on the potential of this compound as a building block in medicinal chemistry. Its ability to act as both an electron-donating and electron-withdrawing group makes it suitable for modulating the electronic properties of larger molecules. For instance, studies have shown that this compound can serve as an intermediate in the synthesis of bioactive compounds with anti-inflammatory and antioxidant properties.

In terms of synthesis, 5-Bromo-2-Methoxy-4-1-(Methylamino)Cyclopropylphenol can be prepared through a multi-step process involving nucleophilic aromatic substitution and cyclopropanation reactions. The methoxy group at position 2 plays a critical role in directing the substitution reactions, while the bromine atom at position 5 provides an excellent leaving group for further modifications. The methylamino-cyclopropane moiety can be introduced via various methods, including alkylation or reductive amination.

The pharmacokinetic properties of this compound have also been studied extensively. Due to its hydrophilic nature, it exhibits moderate solubility in aqueous solutions, which is advantageous for drug delivery applications. However, its stability under physiological conditions requires further investigation to ensure its suitability as a drug candidate.

One of the most promising applications of 5-Bromo-2-Methoxy-4-1-(Methylamino)Cyclopropylphenol lies in its potential as an anti-cancer agent. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by targeting key enzymes involved in cell proliferation and apoptosis. Additionally, its ability to cross the blood-brain barrier makes it a candidate for treating central nervous system disorders.

In conclusion, 5-Bromo-2-Methoxy-4-1-(Methylamino)Cyclopropylphenol represents a valuable compound with diverse applications in chemistry and pharmacology. Its unique structure and functional groups make it an attractive target for further research and development. As new studies continue to emerge, this compound is expected to play an increasingly important role in the creation of novel therapeutic agents.